Cas no 1207009-05-9 (2-(benzylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole)

• Product Name: 2-(benzylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole
• CAS No: 1207009-05-9
• MF: C₂₃H₁₉FN₂S
• MW: 374.473767518997
• CID: 5444556
• PubChem ID: 49672233
• Update Time: 2025-10-29

2-(benzylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-5-(4-methylphenyl)-2-[(phenylmethyl)thio]-1H-imidazole
• 2-benzylsulfanyl-1-(4-fluorophenyl)-5-(4-methylphenyl)imidazole
• F2964-2923
• 1207009-05-9
• AKOS024477782
• 2-(benzylthio)-1-(4-fluorophenyl)-5-(p-tolyl)-1H-imidazole
• 2-(benzylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole

• Inchi： 1S/C23H19FN2S/c1-17-7-9-19(10-8-17)22-15-25-23(27-16-18-5-3-2-4-6-18)26(22)21-13-11-20(24)12-14-21/h2-15H,16H2,1H3
• InChI Key： YYOOSXKXEQPWNX-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2)N(C2=CC=C(F)C=C2)C(C2=CC=C(C)C=C2)=CN=1

Computed Properties

• Exact Mass: 374.125
• Monoisotopic Mass: 374.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 6.1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 563.8±60.0 °C(Predicted)
• pka: 3.20±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(benzylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole

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2-(Benzylsulfanyl)-1-(4-Fluorophenyl)-5-(4-Methylphenyl)-1H-Imidazole: A Comprehensive Overview

The compound with CAS No. 1207009-05-9, known as 2-(benzylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the imidazole class of heterocyclic compounds, which are widely recognized for their versatile applications in drug design and advanced materials. The molecule's structure features a central imidazole ring substituted with three distinct groups: a benzylsulfanyl group at position 2, a 4-fluorophenyl group at position 1, and a 4-methylphenyl group at position 5. These substituents contribute to the compound's unique chemical properties and potential functionalities.

Recent studies have highlighted the importance of imidazole derivatives in the development of novel pharmaceutical agents. The presence of the benzylsulfanyl group introduces sulfur-based interactions, which can enhance the molecule's ability to bind to biological targets such as enzymes or receptors. This feature makes 2-(benzylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole a promising candidate for drug discovery efforts targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the imidazole core. Advanced methodologies, such as the Paal-Knorr synthesis or its variations, are often employed to construct the imidazole ring. Subsequent steps involve the introduction of the substituents at specific positions on the ring. For instance, the benzylsulfanyl group can be introduced via nucleophilic substitution reactions, while the aryl groups are typically appended through coupling reactions or Friedel-Crafts alkylation. The optimization of these reaction conditions is critical to ensure high yields and purity of the final product.

From a chemical standpoint, 2-(benzylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole exhibits interesting electronic properties due to its conjugated system and electron-donating/withdrawing substituents. The imidazole ring itself is aromatic and possesses lone pairs on the nitrogen atom, which can participate in hydrogen bonding or other non-covalent interactions. The fluorine atom in the 4-fluorophenyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity in various chemical transformations.

In terms of applications, this compound has shown potential in several areas beyond drug discovery. For instance, its ability to form stable coordination complexes with metal ions makes it a valuable ligand in catalysis and materials science. Researchers have explored its use in constructing metal-organic frameworks (MOFs) and other porous materials with applications in gas storage and separation. Additionally, the compound's photophysical properties have been investigated for potential use in optoelectronic devices.

Recent advancements in computational chemistry have provided deeper insights into the molecular behavior of 2-(benzylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole. Density functional theory (DFT) calculations have been employed to study its electronic structure, reactivity, and interaction with biological targets. These studies have revealed that the molecule's substituents play a crucial role in determining its binding affinity and selectivity towards specific protein targets.

Moreover, green chemistry approaches have been applied to improve the sustainability of this compound's synthesis. For example, researchers have explored the use of microwave-assisted reactions or enzymatic catalysis to reduce reaction times and minimize waste generation. Such efforts align with current trends toward more environmentally friendly chemical processes.

In conclusion, 2-(benzylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure, combined with recent advances in synthetic methodologies and computational modeling, positions this compound as a valuable tool in both academic research and industrial development.

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